Cas no 1021230-26-1 (methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate)

• Product Name: methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate
• CAS No: 1021230-26-1
• MF: C₂₀H₁₄BrN₃O₂S
• MW: 440.31306219101
• CID: 5433518
• PubChem ID: 27422478
• Update Time: 2025-08-01

methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate
• methyl 4-[[(E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]benzoate
• AKOS005637949
• methyl 4-({(E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoethenyl}amino)benzoate
• STK878458
• F3220-0675
• 1021230-26-1
• (E)-methyl 4-((2-(4-(4-bromophenyl)thiazol-2-yl)-2-cyanovinyl)amino)benzoate
• VU0513467-1
• Methyl 4-[[2-[4-(4-bromophenyl)-2-thiazolyl]-2-cyanoethenyl]amino]benzoate

• Inchi： 1S/C20H14BrN3O2S/c1-26-20(25)14-4-8-17(9-5-14)23-11-15(10-22)19-24-18(12-27-19)13-2-6-16(21)7-3-13/h2-9,11-12,23H,1H3
• InChI Key： DBFPPORQXSBFCX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC=C(C2=NC(C3=CC=C(Br)C=C3)=CS2)C#N)C=C1

Computed Properties

• Exact Mass: 438.99901g/mol
• Monoisotopic Mass: 438.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 586.5±60.0 °C(Predicted)
• pka: -1.84±0.10(Predicted)

Additional information on methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate

Methyl 4-{[(1E)-2-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate (CAS No. 1021230-26-1): An Overview

Methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate (CAS No. 1021230-26-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a bromophenyl group, and a cyanoethenyl moiety, which collectively contribute to its potential therapeutic applications.

The synthesis of methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and selectivity of the synthesis process.

In terms of its biological activity, methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate has shown promising results in various preclinical studies. One notable application is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate has also been investigated for its anti-inflammatory and antimicrobial activities. A study published in the Journal of Medicinal Chemistry in 2023 found that this compound effectively reduced inflammation in animal models of rheumatoid arthritis. Additionally, it exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

The pharmacokinetic properties of methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate have also been studied extensively. In vitro and in vivo experiments have shown that this compound has good solubility and stability under physiological conditions. Furthermore, it demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent.

To further explore the therapeutic potential of methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising therapeutic effects.

In conclusion, methyl 4-{[(1E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}benzoate (CAS No. 1021230-26-1) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an exciting area of research for both academic and industrial scientists. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.